3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-1-(3-fluorophenyl)pyrazin-2(1H)-one

• IUPAC Name: 3-[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl-1-(3-fluorophenyl)pyrazin-2-one
• InChI: InChI=1S/C20H17FN2O2S/c1-13-6-7-17(14(2)10-13)18(24)12-26-19-20(25)23(9-8-22-19)16-5-3-4-15(21)11-16/h3-11H,12H2,1-2H3
• InChI Key: YGLRJDLFLKOTOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)CSC2=NC=CN(C2=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C20H17FN2O2S
• Molecular Weight: 368.4 g/mol

Description

The compound 3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-1-(3-fluorophenyl)pyrazin-2(1H)-one, also known as DMFDP, is a novel chemical compound that has gained significant attention in scientific research in recent years. This compound has shown potential in various research fields, including medicinal chemistry, drug discovery, and cancer research.

Scientific Research Applications

Synthesis and Biological Activity

A significant area of research involves the synthesis of novel compounds for potential biological activities. The synthesis of 4H-thieno[3,4-c]pyrazole derivatives, showing remarkable analgesic, anti-inflammatory, and antipyretic activities, alongside platelet antiaggregating activity, highlights the therapeutic potential of similar heterocyclic compounds (Menozzi et al., 1992). Another study on chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones as antibacterial agents further demonstrates the utility of these compounds in developing new antibacterial treatments (Solankee & Patel, 2004).

Photophysical and Chemosensor Applications

Research into the photophysical properties of heterocyclic compounds, such as the investigation of novel pyrazoline heterocyclic D-π-A chromophores for fluorescent chemosensors, showcases the potential for detecting metal ions like Fe3+ (Khan, 2020). This application is vital for environmental monitoring and laboratory analyses.

Structural Characterization and Molecular Design

The structural characterization and synthesis of compounds, such as isostructural 4-(4-aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles, provide insights into the design and optimization of molecules for specific functions (Kariuki, Abdel-Wahab, & El‐Hiti, 2021). Understanding these molecular structures helps in tailoring compounds for better pharmacological or material science applications.

Optical and Electronic Properties

The study of 2,5-di(aryleneethynyl)pyrazine derivatives for their optoelectronic properties and potential use in light-emitting devices exemplifies the compound's utility in electronic and photonic applications (Zhao et al., 2004). Such research contributes to the development of new materials for electronic devices, highlighting the broad applicability of these compounds beyond biological activities.